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Abstract: SR1078 is a synthetic small molecule identified as a potent agonist for the Retinoic

Acid Receptor-Related Orphan Receptors α (RORα) and γ (RORγ).[1][2][3] These nuclear

receptors are critical transcription factors that regulate a wide array of physiological and

pathophysiological processes, including metabolism, immunity, and cellular development.[3][4]

SR1078 exerts its effects by directly binding to the ligand-binding domain of RORα and RORγ,

modulating their transcriptional activity and subsequently influencing the expression of a

diverse set of target genes.[1][5] This document provides an in-depth technical overview of the

primary signaling pathways modulated by SR1078, supported by quantitative data, detailed

experimental protocols, and pathway visualizations.

Core Signaling Pathway: RORα/γ Agonism and
Target Gene Transcription
The fundamental mechanism of action for SR1078 is its function as a selective agonist for

RORα and RORγ.[1] Unlike inverse agonists which repress receptor activity, SR1078 enhances

the constitutive transcriptional activity of RORs.[3] Upon entering the cell and translocating to

the nucleus, SR1078 binds to the ligand-binding domain of RORα or RORγ. This binding event

induces a conformational change in the receptor, which promotes the dissociation of co-

repressor proteins and the recruitment of co-activator complexes.[6] This activated transcription

factor complex then binds to ROR Response Elements (ROREs) in the promoter regions of

target genes, initiating their transcription.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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